Cas no 89607-42-1 (6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano3,2-dpyrazole-5-carbonitrile)

• Product Name: 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano3,2-dpyrazole-5-carbonitrile
• CAS No: 89607-42-1
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• MDL: MFCD00581064
• CID: 595088
• PubChem ID: 3722212
• Update Time: 2025-08-03

6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano3,2-dpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-1,4-dihydro-4-(3-hydroxyphenyl)-3-methyl-
• 89607-42-1
• 6-AMINO-4-(3-HYDROXYPHENYL)-3-METHYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE
• SR-01000434814
• SR-01000434814-1
• CHEMBL2064357
• MFCD00581064
• CS-0330483
• 6-amino-2,4-dihydro-4-(3-hydroxyphenyl)-3-methylpyrano[2,3-c]pyrazole-5-carbonitrile
• AKOS016352181
• AM-807/37225039
• AKOS016346437
• AKOS001615079
• 6-amino-4-(3-hydroxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• WAY-300042
• F1443-6030
• 6-amino-4-(3-hydroxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile
• AKOS000487411
• STK030132
• 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano3,2-dpyrazole-5-carbonitrile

• MDL： MFCD00581064
• Inchi： 1S/C14H12N4O2/c1-7-11-12(8-3-2-4-9(19)5-8)10(6-15)13(16)20-14(11)18-17-7/h2-5,12,19H,16H2,1H3,(H,17,18)
• InChI Key： NEGLIROVJFKWNW-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=C(C=2)O)C2C1=NNC=2C)N

Computed Properties

• Exact Mass: 268.096
• Monoisotopic Mass: 268.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano3,2-dpyrazole-5-carbonitrile

Comprehensive Overview of 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile (CAS No. 89607-42-1)

6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile, with the CAS number 89607-42-1, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyranopyrazole family, a class of molecules known for their diverse biological activities. The presence of both amino and hydroxyphenyl groups in its structure enhances its potential for interactions with biological targets, making it a promising candidate for drug discovery and development.

The molecular structure of 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile features a fused pyrano[3,2-d]pyrazole core, which is further substituted with a 3-hydroxyphenyl group at the 4-position and a methyl group at the 3-position. The carbonitrile moiety at the 5-position adds to its reactivity and versatility in synthetic applications. Researchers have explored its potential as a kinase inhibitor, antioxidant, and anti-inflammatory agent, aligning with current trends in targeting oxidative stress and chronic inflammation.

In recent years, the demand for heterocyclic compounds with multifunctional properties has surged, driven by their applications in precision medicine and sustainable agriculture. 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile fits this trend, as its structural features enable it to interact with enzymes and receptors involved in disease pathways. For instance, its hydroxyphenyl group may contribute to free radical scavenging, a property highly sought after in neuroprotective and anti-aging formulations.

Synthetic routes to 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile often involve multicomponent reactions (MCRs), which are favored for their efficiency and atom economy. These methods align with the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched by professionals in the field. The compound's nitrile functionality also opens doors for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 89607-42-1 is of interest to suppliers specializing in high-value intermediates for pharmaceutical and agrochemical industries. Its potential as a lead compound in drug discovery has spurred collaborations between academic institutions and biotech firms, particularly in areas like cancer therapy and metabolic disorders. These applications resonate with current searches for novel therapeutic agents and targeted treatments.

In conclusion, 6-Amino-4-(3-hydroxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile represents a versatile and promising molecule in modern chemical research. Its unique structure, combined with its potential bioactive properties, positions it as a valuable asset in the quest for innovative solutions to global health and agricultural challenges. As research continues, this compound is likely to remain a focal point for scientists exploring the frontiers of medicinal chemistry and materials science.